Cas no 2639404-43-4 (tert-butyl 4-amino-3-(trifluoromethyl)-2-oxabicyclo2.1.1hexane-1-carboxylate)

• Product Name: tert-butyl 4-amino-3-(trifluoromethyl)-2-oxabicyclo2.1.1hexane-1-carboxylate
• CAS No: 2639404-43-4
• MF: C₁₁H₁₆F₃NO₃
• MW: 267.244853973389
• CID: 5663403
• PubChem ID: 165898355
• Update Time: 2025-05-25

tert-butyl 4-amino-3-(trifluoromethyl)-2-oxabicyclo2.1.1hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylate
• 2639404-43-4
• EN300-27727121
• tert-butyl 4-amino-3-(trifluoromethyl)-2-oxabicyclo2.1.1hexane-1-carboxylate

• Inchi： 1S/C11H16F3NO3/c1-8(2,3)18-7(16)10-4-9(15,5-10)6(17-10)11(12,13)14/h6H,4-5,15H2,1-3H3
• InChI Key： KZTBMYUGMILHQM-UHFFFAOYSA-N
• SMILES： FC(C1C2(CC(C(=O)OC(C)(C)C)(C2)O1)N)(F)F

Computed Properties

• Exact Mass: 267.10822786g/mol
• Monoisotopic Mass: 267.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.6Ų

Additional information on tert-butyl 4-amino-3-(trifluoromethyl)-2-oxabicyclo2.1.1hexane-1-carboxylate

Comprehensive Overview of tert-butyl 4-amino-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylate (CAS No. 2639404-43-4)

The compound tert-butyl 4-amino-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylate (CAS No. 2639404-43-4) is a highly specialized bicyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique oxabicyclo[2.1.1]hexane scaffold, combined with the trifluoromethyl and tert-butyl carboxylate functional groups, makes it a valuable intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioisostere for improving drug bioavailability and metabolic stability.

In recent years, the demand for trifluoromethylated compounds like 2639404-43-4 has surged due to their ability to enhance lipophilicity and membrane permeability—a critical factor in CNS-targeting therapeutics. The 4-amino moiety further expands its utility in peptide mimetics and small-molecule inhibitors, aligning with trends in oncology and neurodegenerative disease research. This compound’s steric hindrance and conformational rigidity also make it a candidate for probing enzyme active sites or designing allosteric modulators.

From a synthetic chemistry perspective, tert-butyl 4-amino-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylate exemplifies advancements in stereoselective synthesis. Its bicyclic framework challenges traditional cyclization methods, prompting innovations in catalysis and green chemistry techniques. Notably, the 2-oxabicyclo[2.1.1]hexane core is structurally analogous to motifs found in natural products, sparking interest in biocatalysis and enzymatic resolution approaches to optimize yield and enantiopurity.

The compound’s relevance extends to high-throughput screening (HTS) libraries, where its three-dimensional complexity addresses the "flatness" critique of traditional screening compounds. With the rise of AI-driven drug design, 2639404-43-4 serves as a test case for fragment-based drug discovery (FBDD) algorithms, particularly in modeling ligand-protein interactions for GPCRs and kinases. Its physicochemical properties (e.g., LogP, PSA) are frequently benchmarked in ADMET prediction software.

Environmental and regulatory considerations also shape the discourse around tert-butyl 4-amino-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylate. The trifluoromethyl group’s persistence in ecosystems has led to studies on biodegradation pathways, while its tert-butyl ester group offers advantages in prodrug strategies by enabling controlled release. These attributes align with the pharmaceutical industry’s push toward sustainable chemistry and green solvents.

In summary, CAS No. 2639404-43-4 represents a nexus of medicinal chemistry, computational modeling, and synthetic innovation. Its multifaceted applications—from privileged scaffolds in drug design to material science—underscore its importance in modern research. As the scientific community prioritizes molecular diversity and target selectivity, this compound will likely remain a focal point for interdisciplinary studies.